Cas no 1019558-38-3 (2-(Cyclopentyloxy)-5-fluoroaniline)

• Product Name: 2-(Cyclopentyloxy)-5-fluoroaniline
• CAS No: 1019558-38-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 4788431
• Update Time: 2025-06-12

2-(Cyclopentyloxy)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentyloxy)-5-fluoroaniline
• 2-cyclopentyloxy-5-fluoroaniline

• Inchi： 1S/C11H14FNO/c12-8-5-6-11(10(13)7-8)14-9-3-1-2-4-9/h5-7,9H,1-4,13H2
• InChI Key： NZKOVMQYELTXOC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2

Additional information on 2-(Cyclopentyloxy)-5-fluoroaniline

Introduction to 2-(Cyclopentyloxy)-5-fluoroaniline (CAS No. 1019558-38-3)

2-(Cyclopentyloxy)-5-fluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1019558-38-3, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of aniline derivatives, characterized by the presence of a fluoro substituent and an ethereal linkage to a cyclopentyl group. The unique structural features of 2-(Cyclopentyloxy)-5-fluoroaniline make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug development.

The molecular structure of 2-(Cyclopentyloxy)-5-fluoroaniline consists of a benzene ring substituted with a fluoro atom at the 5-position and an etherified cyclopentyl group at the 2-position. This configuration imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological profile of derivatives.

In recent years, there has been growing interest in 2-(Cyclopentyloxy)-5-fluoroaniline due to its applications in medicinal chemistry. Researchers have explored its utility as a building block for designing novel therapeutic agents targeting various diseases. The cyclopentyl moiety contributes to steric hindrance, which can be leveraged to optimize binding interactions with biological targets. Furthermore, the fluoro substitution enhances lipophilicity and metabolic resistance, making it an attractive scaffold for drug candidates.

One of the most compelling aspects of 2-(Cyclopentyloxy)-5-fluoroaniline is its role in the development of small-molecule inhibitors. Studies have demonstrated its potential in inhibiting enzymes involved in cancer pathways. For instance, derivatives of this compound have shown promise in targeting tyrosine kinases, which are critical in signal transduction cascades associated with tumor growth and progression. The structural flexibility offered by the cyclopentyl and fluoro groups allows for fine-tuning of inhibitory activity, enabling the design of highly specific inhibitors.

Another area where 2-(Cyclopentyloxy)-5-fluoroaniline has made significant contributions is in antimicrobial research. The fluoro group's ability to enhance bacterial resistance against degradation has been exploited in creating novel antibiotics. Researchers have synthesized various analogs of this compound and evaluated their efficacy against Gram-positive and Gram-negative bacteria. Preliminary results indicate that certain derivatives exhibit potent antibacterial activity while maintaining low toxicity profiles, suggesting their potential as therapeutic agents.

The synthesis of 2-(Cyclopentyloxy)-5-fluoroaniline involves multi-step organic transformations, including nucleophilic substitution reactions and etherification processes. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently.

From a computational chemistry perspective, 2-(Cyclopentyloxy)-5-fluoroaniline has been extensively studied using molecular modeling techniques. These studies aim to elucidate its interaction with biological targets at the atomic level. By understanding the binding modes and key interaction points, researchers can rationalize structure-activity relationships (SAR) and guide further optimization efforts. Computer-aided drug design (CADD) has proven invaluable in predicting the pharmacokinetic properties of derivatives derived from this scaffold.

The future prospects of 2-(Cyclopentyloxy)-5-fluoroaniline are promising, with ongoing research exploring new applications in regenerative medicine and neurology. Its structural features make it a versatile platform for designing molecules that can interact with complex biological systems. As our understanding of disease mechanisms evolves, so does the potential for this compound to contribute to innovative therapeutic solutions.

In conclusion, 2-(Cyclopentyloxy)-5-fluoroaniline (CAS No. 1019558-38-3) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural attributes enable diverse applications across multiple therapeutic areas, underscoring its importance as a chemical entity worthy of continued investigation and development.